Cas no 126655-10-5 (2H-1-Benzopyran-4-aceticacid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-, (2R,3R,4S)-)

• Product Name: 2H-1-Benzopyran-4-aceticacid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-, (2R,3R,4S)-
• CAS No: 126655-10-5
• MF: C₁₇H₁₆O₈
• MW: 348.304145812988
• CID: 150150
• PubChem ID: 148001
• Update Time: 2025-04-19

2H-1-Benzopyran-4-aceticacid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-, (2R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-aceticacid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-, (2R,3R,4S)-
• 126655-10-5
• [2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-2-yl]acetic acid
• DTXSID70925650
• 4-beta-Carboxymethyl-(-)-epicatechin

• Inchi： 1S/C17H16O8/c18-9-4-12(20)10-6-15(22)17(7-16(23)24,25-14(10)5-9)8-1-2-11(19)13(21)3-8/h1-5,15,18-22H,6-7H2,(H,23,24)
• InChI Key： QWYWQMMZJQSQDR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2CC(C1(C1C=CC(=C(C=1)O)O)CC(=O)O)O)O)O

Computed Properties

• Exact Mass: 348.08448
• Monoisotopic Mass: 348.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins